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molecular formula C7H5ClN2S B128024 2-Amino-4-chlorobenzothiazole CAS No. 19952-47-7

2-Amino-4-chlorobenzothiazole

Cat. No. B128024
CAS RN: 19952-47-7
M. Wt: 184.65 g/mol
InChI Key: OEQQFQXMCPMEIH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05596003

Procedure details

Slurry 2-amino-4-chlorobenzothiazole (0.255mol) in water (325 mL), heat to reflux and add 48% hydrobromic acid (130 mL). Maintain at reflux for 20 minutes, cool to 0° C. and add a solution of sodium nitrite (17.56g, 0.255mol) in water (90mL), maintaining a temperature of 0° C. Stir at 0° C. for 15 minutes and add by dropwise addition (while keeping cold) to a rapidly stirring mixture of copper (I) bromide (42.03g, 0.293mol) in 48% hydrobromic acid (86mL) and water (225mL). Stir at room temperature for 20 minutes and then heat on a steam bath for an additional 20 minutes. Allow to stand overnight, extract into methylene chloride and dry (MgSO4). Evaporate the solvent in vacuo and purify by chromatography to give 2-bromo-4-chlorobenzothiazole.
Name
2-amino-4-chlorobenzothiazole
Quantity
0.255 mol
Type
reactant
Reaction Step One
Name
water
Quantity
325 mL
Type
solvent
Reaction Step One
Name
sodium nitrite
Quantity
17.56 g
Type
reactant
Reaction Step Two
Name
water
Quantity
90 mL
Type
solvent
Reaction Step Two
Name
hydrobromic acid
Quantity
130 mL
Type
reactant
Reaction Step Three
Name
hydrobromic acid
Quantity
86 mL
Type
reactant
Reaction Step Four
Name
water
Quantity
225 mL
Type
solvent
Reaction Step Four
Name
copper (I) bromide
Quantity
42.03 g
Type
catalyst
Reaction Step Four
Name
2-bromo-4-chlorobenzothiazole

Identifiers

REACTION_CXSMILES
N[C:2]1[S:3][C:4]2[CH:10]=[CH:9][CH:8]=[C:7]([Cl:11])[C:5]=2[N:6]=1.N([O-])=O.[Na+].[BrH:16]>O.[Cu]Br>[Br:16][C:2]1[S:3][C:4]2[CH:10]=[CH:9][CH:8]=[C:7]([Cl:11])[C:5]=2[N:6]=1 |f:1.2|

Inputs

Step One
Name
2-amino-4-chlorobenzothiazole
Quantity
0.255 mol
Type
reactant
Smiles
NC=1SC2=C(N1)C(=CC=C2)Cl
Name
water
Quantity
325 mL
Type
solvent
Smiles
O
Step Two
Name
sodium nitrite
Quantity
17.56 g
Type
reactant
Smiles
N(=O)[O-].[Na+]
Name
water
Quantity
90 mL
Type
solvent
Smiles
O
Step Three
Name
hydrobromic acid
Quantity
130 mL
Type
reactant
Smiles
Br
Step Four
Name
hydrobromic acid
Quantity
86 mL
Type
reactant
Smiles
Br
Name
water
Quantity
225 mL
Type
solvent
Smiles
O
Name
copper (I) bromide
Quantity
42.03 g
Type
catalyst
Smiles
[Cu]Br

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Stirring
Type
CUSTOM
Details
Stir at 0° C. for 15 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
to reflux
TEMPERATURE
Type
TEMPERATURE
Details
Maintain
TEMPERATURE
Type
TEMPERATURE
Details
at reflux for 20 minutes
Duration
20 min
TEMPERATURE
Type
TEMPERATURE
Details
maintaining a temperature of 0° C
ADDITION
Type
ADDITION
Details
add by dropwise addition (while keeping cold) to
STIRRING
Type
STIRRING
Details
a rapidly stirring
STIRRING
Type
STIRRING
Details
Stir at room temperature for 20 minutes
Duration
20 min
TEMPERATURE
Type
TEMPERATURE
Details
heat on a steam bath for an additional 20 minutes
Duration
20 min
WAIT
Type
WAIT
Details
Allow to stand overnight
Duration
8 (± 8) h
EXTRACTION
Type
EXTRACTION
Details
extract into methylene chloride
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dry (MgSO4)
CUSTOM
Type
CUSTOM
Details
Evaporate the solvent in vacuo
CUSTOM
Type
CUSTOM
Details
purify by chromatography

Outcomes

Product
Details
Reaction Time
 15 min
Name
2-bromo-4-chlorobenzothiazole
Type
product
Smiles
BrC=1SC2=C(N1)C(=CC=C2)Cl

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.